Cas no 1804147-69-0 (Ethyl 2-bromo-5-(1-chloro-2-oxopropyl)phenylacetate)

• Product Name: Ethyl 2-bromo-5-(1-chloro-2-oxopropyl)phenylacetate
• CAS No: 1804147-69-0
• MF: C₁₃H₁₄BrClO₃
• MW: 333.605462551117
• CID: 4792233
• Update Time: 2025-08-05

Ethyl 2-bromo-5-(1-chloro-2-oxopropyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-5-(1-chloro-2-oxopropyl)phenylacetate

• Inchi： 1S/C13H14BrClO3/c1-3-18-12(17)7-10-6-9(4-5-11(10)14)13(15)8(2)16/h4-6,13H,3,7H2,1-2H3
• InChI Key： NLSQQYBGXAQSIZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(C(C)=O)Cl)=CC=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 309
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-bromo-5-(1-chloro-2-oxopropyl)phenylacetate

Introduction to Ethyl 2-bromo-5-(1-chloro-2-oxopropyl)phenylacetate (CAS No. 1804147-69-0)

Ethyl 2-bromo-5-(1-chloro-2-oxopropyl)phenylacetate (CAS No. 1804147-69-0) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and material science. This compound is characterized by its unique structural features, including a brominated and chlorinated functional group, which confer it with a range of chemical and biological properties that make it an important intermediate in various synthetic pathways.

The molecular formula of Ethyl 2-bromo-5-(1-chloro-2-oxopropyl)phenylacetate is C₁₃H₁₃BrClO₃, and its molecular weight is approximately 313.6 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits good solubility in common organic solvents such as ethanol, acetone, and dichloromethane. These physical properties make it suitable for use in a variety of laboratory and industrial processes.

In the realm of chemical synthesis, Ethyl 2-bromo-5-(1-chloro-2-oxopropyl)phenylacetate serves as a valuable building block for the preparation of more complex molecules. Its bromine and chlorine substituents can be readily manipulated through various chemical reactions, such as nucleophilic substitution, elimination, and cross-coupling reactions. This versatility allows chemists to tailor the compound to meet specific synthetic requirements, making it an essential reagent in the development of novel pharmaceuticals and materials.

Recent studies have highlighted the potential of Ethyl 2-bromo-5-(1-chloro-2-oxopropyl)phenylacetate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as an intermediate in the synthesis of anti-inflammatory agents. The bromine and chlorine functionalities were found to play crucial roles in enhancing the biological activity and selectivity of the final products. This research underscores the importance of Ethyl 2-bromo-5-(1-chloro-2-oxopropyl)phenylacetate in drug discovery and development.

In addition to its applications in pharmaceutical research, Ethyl 2-bromo-5-(1-chloro-2-oxopropyl)phenylacetate has also shown promise in material science. Its unique chemical structure makes it suitable for use in the synthesis of advanced polymers and coatings. For example, researchers at a leading materials science institute have reported that this compound can be incorporated into polymer matrices to enhance their mechanical properties and thermal stability. These findings suggest that Ethyl 2-bromo-5-(1-chloro-2-oxopropyl)phenylacetate has potential applications in industries such as automotive, aerospace, and electronics.

The safety profile of Ethyl 2-bromo-5-(1-chloro-2-oxopropyl)phenylacetate is an important consideration for its use in various applications. While it is not classified as a hazardous substance under current regulations, proper handling and storage procedures should be followed to ensure workplace safety. It is recommended to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

In conclusion, Ethyl 2-bromo-5-(1-chloro-2-oxopropyl)phenylacetate (CAS No. 1804147-69-0) is a multifaceted organic compound with significant potential in chemical synthesis, pharmaceutical research, and material science. Its unique structural features and versatile reactivity make it an indispensable reagent for scientists working in these fields. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern chemistry.